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Compound of Interest

Compound Name: DL-Homoserine

Cat. No.: B555943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

DL-Homoserine, focusing on its melting point and solubility. This document is intended to be a

valuable resource for researchers and professionals involved in drug development and other

scientific endeavors where the physicochemical characteristics of this non-proteinogenic amino

acid are of importance.

Core Physical Properties
DL-Homoserine is a racemic mixture of the D- and L-enantiomers of homoserine, an alpha-

amino acid with the chemical formula C₄H₉NO₃. Understanding its physical properties is crucial

for its application in various research and development contexts, including formulation studies,

synthesis, and biological assays.

Melting Point
The melting point of a substance is a critical parameter for its identification, purity assessment,

and stability profiling. For DL-Homoserine, the experimentally determined melting point is

consistently reported as a range, which is typical for many amino acids that may decompose

upon heating.

Table 1: Melting Point of DL-Homoserine
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Physical Property Value Reference

Melting Point 174-178 °C [1]

Note: The melting process of many amino acids can be accompanied by decomposition, which

may influence the observed melting range.

Solubility
The solubility of a compound in various solvents is a fundamental property that dictates its

behavior in different chemical and biological systems. The solubility of DL-Homoserine has

been qualitatively described in several solvents. A predicted quantitative value for its water

solubility is also available.

Table 2: Solubility of DL-Homoserine

Solvent
Quantitative
Solubility

Qualitative
Description

Reference

Water

log10(Solubility in

mol/L) = 0.59

(Predicted)

Sparingly Soluble /

Soluble
[2][3]

Dimethyl Sulfoxide

(DMSO)
Not available Insoluble [4]

Ethanol Not available Insoluble [4]

Note: The quantitative solubility in water is a predicted value and should be considered as an

estimation. Experimental verification is recommended for applications sensitive to precise

solubility data.

Experimental Protocols
The determination of the physical properties of compounds like DL-Homoserine relies on

standardized experimental methodologies. Below are detailed protocols for the determination

of melting point and solubility.
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Melting Point Determination via Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference. It is a highly sensitive method for determining the melting point and enthalpy of

fusion of a substance.

Protocol:

Sample Preparation: A small amount of finely powdered DL-Homoserine (typically 1-5 mg)

is accurately weighed and hermetically sealed in an aluminum pan. An empty sealed

aluminum pan is used as a reference.

Instrument Setup: The DSC instrument is calibrated using standard materials with known

melting points and enthalpies of fusion (e.g., indium). The initial and final temperatures for

the analysis are set, for example, from 25 °C to 250 °C, to encompass the expected melting

range of DL-Homoserine. A constant heating rate, typically 10 °C/min, is applied under an

inert nitrogen atmosphere (flow rate of 20-50 mL/min) to prevent oxidative degradation.

Data Acquisition: The sample and reference pans are heated at the programmed rate. The

instrument records the differential heat flow between the sample and the reference as a

function of temperature.

Data Analysis: The resulting thermogram (a plot of heat flow versus temperature) will show

an endothermic peak corresponding to the melting of the sample. The onset temperature of

this peak is typically reported as the melting point. The area under the peak is proportional to

the enthalpy of fusion.

Experimental Workflow for DSC
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Caption: Workflow for Melting Point Determination by DSC.
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Solubility Determination by the Gravimetric Method
The gravimetric method is a classical and straightforward technique for determining the

solubility of a solid in a liquid. It involves preparing a saturated solution, separating the

undissolved solid, and then determining the concentration of the solute in a known amount of

the solvent by evaporating the solvent and weighing the residue.

Protocol:

Preparation of Saturated Solution: An excess amount of DL-Homoserine is added to a

known volume of the solvent (e.g., water, ethanol) in a sealed container. The mixture is

agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure that

equilibrium is reached and a saturated solution is formed.

Separation of Undissolved Solid: The saturated solution is carefully filtered or centrifuged to

remove any undissolved solid particles. It is crucial to maintain the temperature during this

step to prevent any changes in solubility.

Determination of Solute Concentration: A known volume or weight of the clear saturated

solution is transferred to a pre-weighed container. The solvent is then carefully evaporated at

a controlled temperature (low enough to avoid decomposition of the solute).

Calculation of Solubility: The container with the dried solute is weighed. The mass of the

dissolved DL-Homoserine is determined by subtracting the initial weight of the empty

container. The solubility is then expressed as the mass of solute per volume or mass of the

solvent (e.g., g/100 mL or mg/mL).

Experimental Workflow for Gravimetric Solubility Measurement
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usbio.net [usbio.net]

2. dl-Homoserine (CAS 1927-25-9) - Chemical & Physical Properties by Cheméo
[chemeo.com]

3. DL-Homoserine CAS#: 1927-25-9 [m.chemicalbook.com]

4. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of DL-Homoserine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555943#physical-properties-of-dl-homoserine-
melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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